molecular formula C11H12N2O3S B8769604 1H-Imidazole-4-methanol, 1-[(4-methylphenyl)sulfonyl]- CAS No. 139285-00-0

1H-Imidazole-4-methanol, 1-[(4-methylphenyl)sulfonyl]-

Cat. No.: B8769604
CAS No.: 139285-00-0
M. Wt: 252.29 g/mol
InChI Key: LJKGYZKXYOOYLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Imidazole-4-methanol, 1-[(4-methylphenyl)sulfonyl]- is a useful research compound. Its molecular formula is C11H12N2O3S and its molecular weight is 252.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Imidazole-4-methanol, 1-[(4-methylphenyl)sulfonyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Imidazole-4-methanol, 1-[(4-methylphenyl)sulfonyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

139285-00-0

Molecular Formula

C11H12N2O3S

Molecular Weight

252.29 g/mol

IUPAC Name

[1-(4-methylphenyl)sulfonylimidazol-4-yl]methanol

InChI

InChI=1S/C11H12N2O3S/c1-9-2-4-11(5-3-9)17(15,16)13-6-10(7-14)12-8-13/h2-6,8,14H,7H2,1H3

InChI Key

LJKGYZKXYOOYLW-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)N2C=C(N=C2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Hydroxymethylimidazole hydrochloride (10 g) was suspended in dichloromethane (200 ml). ρ-Toluenesulfonyl chloride (15.58 g) was added and triethylamine (25.8 ml) was added dropwise to the stirred reaction mixture which was allowed to stir at room temperature overnight. The mixture was washed with water (2×100 ml) and brine (1×100 ml) and the organic layer was dried and evaporated to leave a clear oil which was recrystallised from ethyl acetate/hexane to afford the title compound as a white crystalline solid (15 g, 80%). 1H NMR (360 MHz, CDCl3) δ2.44 (3H, s), 4.55 (2H, s), 7.21 (1H, s), 7.35 (2H, d, J=8.0 Hz), 7.62 (2H, d, J=8.0 Hz 7.98 (1H, s). MS (CI+) m/z 253 (M+H, 100%).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
15.58 g
Type
reactant
Reaction Step Two
Quantity
25.8 mL
Type
reactant
Reaction Step Three
Quantity
200 mL
Type
solvent
Reaction Step Four
Yield
80%

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